Cas no 2098140-48-6 (3-Methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098140-48-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5729260
• PubChem ID: 122239052
• Update Time: 2025-08-03

3-Methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS040812024
• F1967-7247
• 3-methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2098140-48-6
• starbld0028282
• 6-Isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione
• 3-methyl-6-(2-methylpropyl)-1H-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(2-methylpropyl)-
• 3-Methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H14N2O2/c1-6(2)4-7-5-8(12)11(3)9(13)10-7/h5-6H,4H2,1-3H3,(H,10,13)
• InChI Key： IPHHQITYAITJIE-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(CC(C)C)N1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• pka: 10.01±0.40(Predicted)

Additional information on 3-Methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

3-Methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview

The compound 3-Methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by the CAS number CAS No. 2098140-48-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This tetrahydropyrimidine derivative has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have shed light on its properties and potential uses across multiple domains.

Structurally, this compound features a pyrimidine ring system with specific substituents that contribute to its reactivity and functionality. The presence of methyl and isobutyl groups at positions 3 and 6 of the ring introduces steric effects and electronic modifications that can influence its interactions with other molecules. This makes it a valuable candidate for exploring new chemical reactions or as a building block in organic synthesis.

One of the most exciting developments involving this compound is its application in drug discovery. Researchers have explored its role as a potential lead compound for developing new therapeutic agents. For instance, studies have shown that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential in the development of treatments for conditions such as Alzheimer's or Parkinson's disease.

In addition to its therapeutic applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials. Recent research has focused on its ability to form stable complexes with metal ions, which could be harnessed in creating novel catalysts or sensors.

The synthesis of 3-Methyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been optimized through various methodologies to enhance yield and purity. Modern synthetic techniques have enabled researchers to streamline the production process while maintaining high standards of quality control. These advancements are crucial for scaling up production if the compound is to be commercialized for large-scale applications.

Moreover, this compound has shown promise in the field of food science. Its natural occurrence in certain food products has led to investigations into its role as a flavor enhancer or stabilizer. Preliminary studies suggest that it may contribute to the sensory properties of foods without posing any significant safety risks.

In terms of environmental impact, researchers have also examined the biodegradability and toxicity profiles of this compound. Initial findings indicate that it is not highly toxic under normal conditions and may degrade effectively under specific environmental conditions. These results are encouraging for industries looking to adopt greener manufacturing practices.

Finally, the study of this compound highlights the importance of interdisciplinary collaboration in advancing our understanding of complex molecules. By integrating insights from chemistry, biology, materials science, and food technology, researchers can unlock new possibilities for this versatile compound.